2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide

• IUPAC Name: 2-[(4-prop-2-enyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C18H18N6O3S2/c1-2-10-24-17(13-4-3-9-20-11-13)22-23-18(24)28-12-16(25)21-14-5-7-15(8-6-14)29(19,26)27/h2-9,11H,1,10,12H2,(H,21,25)(H2,19,26,27)
• InChI Key: FGGIYFAFFHUWSF-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N)C3=CN=CC=C3
• Molecular Formula: C18H18N6O3S2
• Molecular Weight: 430.5 g/mol

Description

This compound features a 1,2,4-triazole core substituted at the 4-position with a prop-2-en-1-yl (allyl) group and at the 5-position with a pyridin-3-yl moiety. A sulfanyl bridge connects the triazole ring to an acetamide group, which is further linked to a 4-sulfamoylphenyl substituent. The allyl group may enhance molecular flexibility, while the pyridin-3-yl ring contributes π-π stacking interactions in target binding.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide typically involves multi-step organic reactions. One common approach is to start with the formation of the triazole ring through a cyclization reaction involving hydrazine derivatives and appropriate aldehydes or ketones. The pyridine ring can be introduced via a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This can include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The scalability of the synthesis process is crucial for industrial applications, and continuous flow reactors may be employed to enhance efficiency and consistency .

Chemical Reactions Analysis

Types of Reactions

2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenated compounds in the presence of a base such as sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can lead to the formation of amines or alcohols .

Scientific Research Applications

2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or stability.

Mechanism of Action

The mechanism of action of 2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide involves its interaction with specific molecular targets. The triazole and pyridine rings can bind to active sites of enzymes or receptors, modulating their activity. The sulfamoylphenyl group may enhance the compound’s binding affinity and specificity. Pathways involved in its mechanism of action include inhibition of enzyme activity or interference with signal transduction pathways.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Structural Features

Key structural variations among analogs include:

• Triazole 4-position substituents: Allyl (target compound), ethyl , or amino .
• Triazole 5-position substituents : Pyridin-3-yl (target), pyridin-2-yl , or furan-2-yl .
• Acetamide aryl groups: 4-Sulfamoylphenyl (target), 4-chloro-2-methylphenyl , or 4-(N-propan-2-ylanilino)phenyl .

Table 1: Structural and Molecular Comparison

Compound Name	R1 (Triazole 4)	R2 (Triazole 5)	Acetamide Substituent	Molecular Weight (g/mol)	Key Properties/Activities
Target Compound	Prop-2-en-1-yl	Pyridin-3-yl	4-Sulfamoylphenyl	~416*	Potential enzyme inhibition, solubility
2-{[4-Ethyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide	Ethyl	Pyridin-3-yl	4-Sulfamoylphenyl	418.5	Similar to target, reduced flexibility
N-(4-Chloro-2-methylphenyl)-2-{[4-(prop-2-en-1-yl)-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	Prop-2-en-1-yl	Pyridin-2-yl	4-Chloro-2-methylphenyl	-	Altered π-π interactions
2-{[4-Amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-{4-[phenyl(propan-2-yl)amino]phenyl}acetamide	Amino	Pyridin-3-yl	4-(N-propan-2-ylanilino)phenyl	-	Enhanced hydrogen bonding capacity
2-((4-Amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide derivatives	Amino	Furan-2-yl	Variable aryl groups	-	Anti-exudative activity (e.g., 60–70% inhibition at 10 mg/kg)

*Calculated based on molecular formula (C₁₇H₁₆N₆O₃S₂).